3-Methylisothiazolidine 1,1-dioxide
Description
3-Methylisothiazolidine 1,1-dioxide, also known as 3-methyl-1lambda6,2-thiazolidine-1,1-dione, is a chemical compound with the molecular formula C4H9NO2S . It has a molecular weight of 135.19 . The compound is typically stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for 3-Methylisothiazolidine 1,1-dioxide is 1S/C4H9NO2S/c1-4-2-3-8(6,7)5-4/h4-5H,2-3H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
3-Methylisothiazolidine 1,1-dioxide is a liquid at room temperature . Its molecular weight is 135.19 , and its molecular formula is C4H9NO2S .Scientific Research Applications
Perovskite Solar Cells Stabilization
PSAD: has been utilized to regulate crystallization and reduce defects in perovskite film layers. Studies involving nuclear magnetic resonance, Fourier-transform infrared spectroscopy, and X-ray photoelectron spectroscopy, along with density functional theory calculations, have revealed the hydrogen bonding and coordination interactions between PSAD and perovskite materials . These interactions result in large-grain perovskite films with reduced defects, which in turn decrease non-radiative recombination, lower energy loss during hole extraction, and improve electron extraction. This contributes to the enhanced efficiency and stability of PSAD-treated devices, offering a pathway to improve perovskite photovoltaics .
Organic Synthesis
Thiophene 1,1-dioxides, which include compounds like PSAD, serve as unique building blocks in modern organic synthesis. They are involved in key chemical transformations that are systematically summarized and described, focusing on both practical use and theoretical studies . This highlights the versatility of PSAD in creating complex organic molecules.
Material Science Research
In material science, PSAD can be a part of a collection of rare and unique chemicals used by early discovery researchers. Although specific applications in this field are not detailed in the available data, the inclusion of PSAD in such collections suggests its potential utility in novel material synthesis and characterization .
properties
IUPAC Name |
3-methyl-1,2-thiazolidine 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2S/c1-4-2-3-8(6,7)5-4/h4-5H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULZOVNGHPDAGMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCS(=O)(=O)N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylisothiazolidine 1,1-dioxide | |
CAS RN |
101258-21-3 |
Source
|
| Record name | 3-methyl-1,2-thiazolidine 1,1-dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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